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Compound of Interest

Compound Name: SRPIN803

Cat. No.: B610994

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory activity of SRPIN803 against
Serine/Arginine Protein Kinase 1 (SRPK1) and Serine/Arginine Protein Kinase 2 (SRPK2),
supported by available experimental data. SRPIN803 is a dual inhibitor, also targeting Casein
Kinase 2 (CK2), with demonstrated antiangiogenic properties.[1][2][3] Understanding its
specificity is crucial for its application as a chemical probe in research and for potential
therapeutic development.

Quantitative Data Summary

The following table summarizes the available quantitative data on the inhibitory activity of
SRPIN803 against SRPK1 and SRPK2. The data clearly indicates a preferential inhibition of
SRPK1 over SRPK2.
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Target Kinase Parameter Value Reference
SRPK1 % Inhibition at 10 uM 59.9%

IC50 2.4 UM [1][4]

IC50 7.5 uM [5]

SRPK2 % Inhibition at 10 uM 13.7%

CK2a1/B % Inhibition at 10 uM 82.5%

IC50 203 nM [1]14]

CK2a2/p3 % Inhibition at 10 uM 70.9%

IC50 0.68 uM [5]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in
inhibiting a specific biological or biochemical function.

Comparative Analysis of SRPK Inhibitors

To provide a broader context for the selectivity of SRPIN803, the table below includes IC50
values for other known SRPK inhibitors against both SRPK1 and SRPK2.

Inhibitor SRPK1 IC50 SRPK2 IC50 Selectivity
SRPKIN-1 35.6 nM 98 nM Pan-SRPK1/2 inhibitor
MSC-1186 2.7 nM 81 nM Pan-SRPK inhibitor

Experimental Protocols

The following is a generalized methodology for an in vitro kinase assay to determine the
inhibitory activity of SRPIN803 against SRPK1 and SRPK2, based on commonly used
protocols.

Objective: To measure the half-maximal inhibitory concentration (IC50) of SRPIN803 for
SRPK1 and SRPK2.
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Materials:

Recombinant human SRPK1 and SRPK2 enzymes

SRPK substrate, e.g., a synthetic peptide derived from a known SRPK substrate like
LBRNt(62-92) or a generic substrate like myelin basic protein (MBP).[5]

SRPIN803 (dissolved in DMSO)

Adenosine triphosphate (ATP), radioactively labeled ([y-32P]ATP) or unlabeled for non-
radioactive detection methods

Kinase assay buffer (e.g., Tris-HCI, MgClz, DTT)
96-well plates
Phosphocellulose paper or other means of separating phosphorylated substrate

Scintillation counter or appropriate detection instrument for non-radioactive methods (e.g.,
luminescence plate reader)

Procedure:

Reaction Setup: In a 96-well plate, combine the kinase assay buffer, the respective kinase
(SRPK1 or SRPK2), and the substrate.

Inhibitor Addition: Add varying concentrations of SRPIN803 to the wells. A DMSO control
(vehicle) is run in parallel.

Initiation of Reaction: Start the kinase reaction by adding ATP.

Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a
specific period (e.g., 15-30 minutes).

Termination of Reaction: Stop the reaction, for example, by adding a stop solution (e.g.,
phosphoric acid).

Detection of Phosphorylation:
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o Radioactive method: Spot the reaction mixture onto phosphocellulose paper, wash away
unincorporated [y-32P]ATP, and measure the incorporated radioactivity using a scintillation
counter.

o Non-radioactive method (e.g., ADP-Glo™ Kinase Assay): Measure the amount of ADP
produced, which is proportional to the kinase activity, using a luminescence-based
detection system.

» Data Analysis: Plot the percentage of kinase activity against the logarithm of the SRPIN803
concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response

curve.

Signaling Pathways and Experimental Workflow

To visualize the cellular context of SRPK1 and SRPK2 and the experimental approach to
determining inhibitor specificity, the following diagrams are provided.
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Caption: SRPK1 Signaling Pathway.
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Caption: SRPK2 Signaling Pathway.
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Experimental Workflow for Kinase Inhibition Assay
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Caption: Kinase Inhibition Assay Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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